![molecular formula C17H18N4O3S2 B2438141 (Z)-ethyl 2-(2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-6-(methylthio)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 1173409-05-6](/img/structure/B2438141.png)
(Z)-ethyl 2-(2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-6-(methylthio)benzo[d]thiazol-3(2H)-yl)acetate
Overview
Description
The compound is a complex organic molecule that includes a pyrazole ring, a benzo[d]thiazol ring, and an acetate group . Pyrazoles are an important class of heterocyclic compounds, widely found in pharmaceuticals and bioactive natural products .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Some general properties of pyrazoles include their solid form and their potential to cause skin irritation, serious eye irritation, and respiratory irritation .Scientific Research Applications
- Anti-Inflammatory Agents : The benzothiazole moiety in this compound has been investigated for its anti-inflammatory potential. Researchers explore its ability to modulate inflammatory pathways and potentially develop novel anti-inflammatory drugs .
- Anticancer Agents : Benzothiazole derivatives have shown promise as anticancer agents. The compound’s unique structure may contribute to inhibiting cancer cell growth or metastasis .
- Pesticides and Fungicides : Benzothiazole-based compounds often exhibit pesticidal and fungicidal properties. Researchers study their efficacy against pests and plant pathogens .
- Plant Growth Regulators : Compounds with thiazole or pyrazole moieties can influence plant growth and development. Investigations focus on their potential as plant growth regulators .
- Building Blocks : The compound serves as an important raw material and intermediate in organic synthesis. Its versatile functional groups allow for further derivatization and construction of complex molecules .
- Crystal Engineering : Researchers explore the compound’s crystal density and sensitivity. Its physicochemical properties and regioisomeric structures contribute to the field of crystal engineering .
- Enzyme Inhibition : The carbonyl-imino linkage and thiazole ring may interact with enzymes. Investigations aim to understand potential enzyme inhibition or modulation .
- Protein Binding : The compound’s unique structure could enable specific interactions with proteins. Researchers study its binding affinity and potential applications in chemical biology .
Pharmaceutical Research
Agrochemical Applications
Organic Synthesis and Intermediates
Materials Science
Biochemical Studies
Chemical Biology
Safety and Hazards
As with any chemical compound, handling this compound would require appropriate safety measures. Based on the components of the compound, it may cause skin irritation, serious eye irritation, and respiratory irritation . Therefore, protective gloves, clothing, and eye/face protection should be worn when handling this compound .
Future Directions
The future directions for research on this compound would depend on its potential applications. Given the prevalence of pyrazoles in pharmaceuticals and bioactive natural products, it’s possible that this compound could have interesting biological activities that could be explored in future research .
properties
IUPAC Name |
ethyl 2-[2-(1-methylpyrazole-3-carbonyl)imino-6-methylsulfanyl-1,3-benzothiazol-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3S2/c1-4-24-15(22)10-21-13-6-5-11(25-3)9-14(13)26-17(21)18-16(23)12-7-8-20(2)19-12/h5-9H,4,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUJJLWCDGSBPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)SC)SC1=NC(=O)C3=NN(C=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-ethyl 2-(2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-6-(methylthio)benzo[d]thiazol-3(2H)-yl)acetate | |
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